2-[(4-bromobenzyl)(phenylsulfonyl)amino]-N-(4-chlorobenzyl)acetamide

• Molecular Formula: C22H20BrClN2O3S
• Molecular Weight: 507.8 g/mol
• IUPAC Name: 2-[benzenesulfonyl-[(4-bromophenyl)methyl]amino]-N-[(4-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C22H20BrClN2O3S/c23-19-10-6-18(7-11-19)15-26(30(28,29)21-4-2-1-3-5-21)16-22(27)25-14-17-8-12-20(24)13-9-17/h1-13H,14-16H2,(H,25,27)
• InChI Key: LTYKRHTWARXHSV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=C(C=C2)Br)CC(=O)NCC3=CC=C(C=C3)Cl

Description

2-[(4-bromobenzyl)(phenylsulfonyl)amino]-N-(4-chlorobenzyl)acetamide, also known as BPPA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(4-bromobenzyl)(phenylsulfonyl)amino]-N-(4-chlorobenzyl)acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors involved in cancer cell growth, neuronal cell death, and inflammation. This compound has been shown to inhibit the activity of protein kinases and phosphodiesterases, which are involved in cell signaling pathways. This compound also binds to specific receptors, including the sigma-1 receptor, which has been implicated in neuroprotection.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in preclinical studies. In cancer cells, this compound induces apoptosis, or programmed cell death, by activating specific pathways. This compound has also been shown to reduce oxidative stress and inflammation in neuronal cells, leading to neuroprotection. Additionally, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6.

Advantages and Limitations for Lab Experiments

2-[(4-bromobenzyl)(phenylsulfonyl)amino]-N-(4-chlorobenzyl)acetamide has several advantages for use in lab experiments, including its high solubility in water and its ability to cross the blood-brain barrier. However, this compound has limitations, including its potential toxicity and lack of specificity for certain targets. Further studies are needed to determine the optimal dosage and administration of this compound for therapeutic applications.

Future Directions

For 2-[(4-bromobenzyl)(phenylsulfonyl)amino]-N-(4-chlorobenzyl)acetamide research include investigating its potential therapeutic applications in other diseases, such as cardiovascular disease and diabetes. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic applications, as well as its potential side effects. The development of this compound analogs with improved specificity and efficacy is also an area of interest for future research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for therapeutic applications.

Synthesis Methods

2-[(4-bromobenzyl)(phenylsulfonyl)amino]-N-(4-chlorobenzyl)acetamide can be synthesized through a multistep process involving the reaction of 4-bromobenzaldehyde with phenylsulfonyl chloride, followed by the reaction with N-(4-chlorobenzyl)acetamide in the presence of a base. The final product is obtained through purification and isolation processes.

Scientific Research Applications

2-[(4-bromobenzyl)(phenylsulfonyl)amino]-N-(4-chlorobenzyl)acetamide has been investigated for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and inflammation. Studies have shown that this compound exhibits cytotoxic effects on cancer cells, particularly in breast cancer and leukemia. This compound has also been shown to have neuroprotective effects by reducing neuronal cell death in models of Parkinson's disease and Alzheimer's disease. Additionally, this compound has been found to have anti-inflammatory effects, reducing inflammation in models of arthritis and colitis.